Cas no 57641-89-1 (5-Propylcyclohexane-1,3-dione)

• Product Name: 5-Propylcyclohexane-1,3-dione
• CAS No: 57641-89-1
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• MDL: MFCD00129456
• CID: 365903
• PubChem ID: 2737224
• Update Time: 2025-11-01

5-Propylcyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-Propylcyclohexane-1,3-dione
• 5-Propyl-1,3-cyclohexanedione
• 1,3-Cyclohexanedione,5-propyl-
• HMS1781J05
• F16230
• SCHEMBL1177039
• Z85928738
• DTXSID80371927
• MFCD00129456
• RHELOIKNLIFWEO-UHFFFAOYSA-N
• CS-0206900
• AKOS001088812
• A869626
• MS-6417
• EN300-18605
• 5-propylcylcohexane-1,3-dione
• 57641-89-1

• MDL： MFCD00129456
• Inchi： 1S/C9H14O2/c1-2-3-7-4-8(10)6-9(11)5-7/h7H,2-6H2,1H3
• InChI Key： RHELOIKNLIFWEO-UHFFFAOYSA-N
• SMILES： O=C1CC(CC(C1)CCC)=O

Computed Properties

• Exact Mass: 154.099379685g/mol
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.1Ų

Additional information on 5-Propylcyclohexane-1,3-dione

Introduction to 5-Propylcyclohexane-1,3-dione (CAS No. 57641-89-1)

5-Propylcyclohexane-1,3-dione, identified by the Chemical Abstracts Service Number (CAS No.) 57641-89-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This bicyclic ketone derivative has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development. The compound consists of a cyclohexane ring substituted with a propyl group and two ketone functional groups, positioned at the 1 and 3 positions, which contribute to its distinct reactivity and utility.

The structural motif of 5-Propylcyclohexane-1,3-dione makes it a versatile intermediate in organic synthesis. The presence of two ketone groups allows for diverse chemical transformations, including condensation reactions, Michael additions, and enolate formation, which are pivotal in constructing more complex molecular architectures. These reactions are particularly valuable in the synthesis of natural products, heterocyclic compounds, and pharmacologically active molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of 5-Propylcyclohexane-1,3-dione and its derivatives. The compound’s ability to act as a precursor for biologically active scaffolds has been investigated in various contexts. For instance, researchers have examined its role in developing novel therapeutic agents targeting neurological disorders. The cyclohexane ring’s rigid structure can mimic bioactive conformations, while the propyl substituent and ketone groups provide sites for further functionalization to enhance binding affinity to biological targets.

One of the most compelling aspects of 5-Propylcyclohexane-1,3-dione is its utility in medicinal chemistry. Derivatives of this compound have been explored for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The ketone groups can be strategically modified to optimize interactions with specific protein targets, leading to the development of high-affinity ligands. Furthermore, the compound’s stability under various reaction conditions makes it an attractive candidate for large-scale synthesis and industrial applications.

The synthetic pathways involving 5-Propylcyclohexane-1,3-dione have also been refined to improve efficiency and yield. Modern techniques such as catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are essential for pharmaceutical applications where stereochemistry plays a critical role. These advancements underscore the compound’s importance as a building block in modern drug discovery.

Recent studies have also highlighted the role of 5-Propylcyclohexane-1,3-dione in materials science. Its unique physicochemical properties make it suitable for applications in polymer chemistry and liquid crystal formulations. The compound’s ability to form stable complexes with other molecules has been exploited in developing novel materials with enhanced thermal stability and mechanical strength.

The future prospects of 5-Propylcyclohexane-1,3-dione are promising, with ongoing research aimed at uncovering new synthetic methodologies and expanding its applications. As our understanding of molecular interactions deepens, the potential uses of this compound are expected to grow further. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible benefits for society.

In conclusion,5-Propylcyclohexane-1,3-dione (CAS No. 57641-89-1) represents a fascinating compound with broad utility across multiple scientific disciplines. Its structural versatility, reactivity patterns, and pharmacological relevance make it a cornerstone in synthetic organic chemistry and drug development. As research continues to evolve,5-Propylcyclohexane-1,3-dione is poised to play an increasingly significant role in advancing chemical innovation and therapeutic solutions.